![molecular formula C8H7IN2 B1600986 3-Iodo-7-methylimidazo[1,2-a]pyridine CAS No. 59938-33-9](/img/structure/B1600986.png)
3-Iodo-7-methylimidazo[1,2-a]pyridine
Overview
Description
3-Iodo-7-methylimidazo[1,2-a]pyridine (IMIP) is a heterocyclic organic compound that belongs to the class of imidazo[1,2-a]pyridines. It is a potent mutagen and carcinogen that is formed during the cooking of meat at high temperatures. IMIP is one of the most extensively studied heterocyclic amines (HCAs) and has been shown to induce tumors in various animal models.
Scientific Research Applications
Iodine-Promoted Synthesis Techniques
Iodine-promoted sequential dual oxidative Csp3–H amination/Csp3–H iodination reactions have been developed, showcasing an efficient synthesis of 1-iodoimidazo[1,5-a]pyridines. This method illustrates the compound's utility in constructing complex molecular structures through a self-sequenced process featuring iodination, Kornblum oxidation, dual amination, oxidation, and iodination mechanisms (Wu et al., 2016).
Metal-Free Iodocyclization Cascade
An I2O5-mediated iodocyclization cascade of N-(1-arylallyl)pyridin-2-amines, resulting in 3-iodoimidazo[1,2-a]pyridines, was successfully developed. This process, which includes an oxidative cyclization/decarboxylation/iodination sequence, highlights the versatility of 3-Iodo-7-methylimidazo[1,2-a]pyridine precursors under metal-free conditions with broad substrate scope (Zhou et al., 2019).
Ionic Liquid Promoted Synthesis
The synthesis of 3-aminoimidazo[1,2-a]pyridines in the presence of ionic liquids such as 1-butyl-3-methylimidazolium bromide ([bmim]Br) demonstrates the compound's role in facilitating reactions under environmentally benign conditions. This approach emphasizes the ease of separation and reusability of the ionic liquid, marking an advance in green chemistry (Shaabani et al., 2006).
Zinc Iodide Catalyzed Reactions
The zinc iodide catalyzed synthesis of 3-aminoimidazo[1,2-a]pyridines from 2-aminopyridines and α-amino carbonyl compounds, under the presence of oxygen, showcases an innovative and user-friendly protocol for creating these compounds. This method underlines the compound's relevance in synthesizing desired products with diverse and easily available substrates (Han et al., 2015).
Chemoselective Iodination
The study on chemoselective iodination of 6-substituted imidazo[1,2-a]pyridine offers insights into the selective synthesis of 3- and 8-Iodoimidazo[1,2-a]pyridines, emphasizing the strategic manipulation of molecular electrostatic potentials to guide the chemoselectivity of the substitution reaction (Zhao et al., 2018).
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine derivatives have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Mode of Action
Imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been used in various branches of chemistry .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have shown potential as lead compounds for the treatment of intractable cancers .
properties
IUPAC Name |
3-iodo-7-methylimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IN2/c1-6-2-3-11-7(9)5-10-8(11)4-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHYOINIROVIUFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC=C(N2C=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90491842 | |
Record name | 3-Iodo-7-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90491842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59938-33-9 | |
Record name | 3-Iodo-7-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90491842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 59938-33-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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